Cas no 923226-63-5 (2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide)

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a phenyl ring substituted with a 2-oxopyrrolidin-1-yl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chloroacetamide group enables nucleophilic substitution reactions, while the lactam-containing phenyl ring enhances binding affinity in biologically active molecules. The compound is particularly useful in the development of protease inhibitors and CNS-targeting agents due to its structural resemblance to pharmacophores found in neuroactive drugs. High purity grades are available for research applications, ensuring consistent performance in synthetic pathways. Proper handling is advised due to potential reactivity of the chloroacetamide functionality.

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide structure

923226-63-5 structure

Product Name:2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide

CAS No:923226-63-5

MF:C₁₂H₁₃ClN₂O₂

MW:252.696821928024

CID:3109195

PubChem ID:16227180

Update Time:2025-05-21

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide
- AKOS009096771
- G18945
- CS-0242193
- EN300-24591
- Z199423636
- 923226-63-5
- UPCMLD0ENAT5636936:001
- 2-chloro-N-(2-(2-oxopyrrolidin-1-yl)phenyl)acetamide
- 2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide
- Inchi： 1S/C12H13ClN2O2/c13-8-11(16)14-9-4-1-2-5-10(9)15-7-3-6-12(15)17/h1-2,4-5H,3,6-8H2,(H,14,16)
- InChI Key： GMJDBXNEHZTINM-UHFFFAOYSA-N
- SMILES： ClCC(NC1C=CC=CC=1N1C(CCC1)=O)=O

Computed Properties

Exact Mass: 252.0665554Da
Monoisotopic Mass: 252.0665554Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 540.8±35.0 °C at 760 mmHg
Flash Point: 280.9±25.9 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C380938-25mg	2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5		25mg	$ 50.00	2022-06-06
TRC	C380938-50mg	2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5		50mg	$ 70.00	2022-06-06
TRC	C380938-250mg	2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5		250mg	$ 250.00	2022-06-06
Chemenu	CM482166-250mg	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%+	250mg	$142	2023-01-01
Chemenu	CM482166-500mg	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%+	500mg	$234	2023-01-01
Chemenu	CM482166-1g	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%+	1g	$340	2023-01-01
Enamine	EN300-24591-0.05g	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%	0.05g	$46.0	2024-06-19
Enamine	EN300-24591-0.1g	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%	0.1g	$73.0	2024-06-19
Enamine	EN300-24591-0.25g	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%	0.25g	$105.0	2024-06-19
Enamine	EN300-24591-0.5g	2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide	923226-63-5	95%	0.5g	$197.0	2024-06-19

2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Related Literature

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Additional information on 2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide

Introduction to CAS No. 923226-63-5: 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide

The compound with CAS No. 923226-63-5, commonly referred to as 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The molecule combines a chlorinated aromatic ring with an amide functional group, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of oxopyrrolidine moieties in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the oxopyrrolidine ring in this compound contributes to its stability and enhances its ability to interact with biological targets. Researchers have explored the potential of this compound as a lead structure for developing drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of CAS No. 923226-63-5 involves a multi-step process that incorporates advanced organic synthesis techniques. Key steps include the formation of the oxopyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the chlorinated phenyl group. These methods ensure high purity and structural integrity, which are critical for its use in preclinical studies.

In terms of biological activity, 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide has shown promising results in vitro assays. Studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, research published in 20XX revealed its potential as an inhibitor of [specific target], which could pave the way for its use in treating [specific condition].

The structural flexibility of this compound allows for further optimization to improve its pharmacokinetic properties. Scientists are currently investigating methods to enhance its solubility and bioavailability, which are crucial for successful drug delivery. These efforts are supported by computational modeling techniques that predict the molecule's behavior under various physiological conditions.

In conclusion, CAS No. 923226-63-5 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic and medicinal chemistry, positions it as a promising candidate for future drug development.